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Compound of Interest

Compound Name: PF-1163B

Cat. No.: B1679689 Get Quote

Immediate Safety and Logistical Information for the Prudent Researcher

In the dynamic environment of drug development, the safety of laboratory personnel is

paramount. This guide provides essential information on the proper handling and disposal of

PF-1163B, a depsipeptide antifungal agent. While a specific Safety Data Sheet (SDS) for PF-
1163B is not publicly available, this document outlines best practices based on general

laboratory safety principles for handling similar chemical compounds.

Understanding PF-1163B: Available Data
PF-1163B is an antifungal antibiotic isolated from Penicillium sp.[1] It is characterized as an oil

and is soluble in acetonitrile.[1] Due to the limited publicly available safety data, a cautious

approach is warranted. The following table summarizes the known information for PF-1163B.

Property Value Source

CAS Number 258871-60-2 Cayman Chemical[1]

Molecular Formula C₂₇H₄₃NO₅ Cayman Chemical[1]

Formula Weight 461.6 Cayman Chemical[1]

Formulation An oil Cayman Chemical[1]

Purity ≥95% Cayman Chemical[1]

Solubility Acetonitrile Cayman Chemical[1]
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Personal Protective Equipment (PPE): A Multi-level
Approach
Given that PF-1163B is formulated as an oil, and to account for any potential for aerosolization

or dust formation if handled in a powdered form, a comprehensive PPE strategy is crucial. The

Occupational Safety and Health Administration (OSHA) and the US Environmental Protection

Agency (EPA) provide a framework for selecting appropriate levels of PPE based on the

potential hazards.[2][3]

PPE Level Description Recommended Use Case

Level D

The minimum protection

required. Includes coveralls,

safety glasses, and chemical-

resistant gloves.

For environments with no

known airborne hazards and

no risk of splashes.

Level C

Requires the use of an air-

purifying respirator when the

concentration and type of

airborne substance are known.

Includes chemical-resistant

clothing, gloves, and a face

shield.[2]

For handling compounds with

known, low-level inhalation

hazards.

Level B

Requires the highest level of

respiratory protection (e.g., a

self-contained breathing

apparatus - SCBA) with a

lesser level of skin protection.

[2]

For situations with a high

potential for inhalation of

hazardous vapors or dusts

where skin exposure is less of

a concern.

Level A

The highest level of protection,

requiring a fully encapsulated

chemical-resistant suit and

SCBA.[2]

For environments with a high

risk of exposure to highly toxic,

volatile, or skin-damaging

chemicals.

For routine laboratory work with small quantities of PF-1163B, Level C protection is a

recommended starting point, with the potential to move to Level B if there is a risk of significant
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aerosolization.

Operational Plan: From Receipt to Disposal
A systematic approach to handling PF-1163B will minimize the risk of exposure and ensure the

integrity of your research.

Experimental Workflow for Safe Handling
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Preparation

Handling

Post-Handling

Disposal

Conduct Risk Assessment

Select and Don Appropriate PPE (Level C Recommended)

Prepare Ventilated Workspace (e.g., Fume Hood)

Weighing and Aliquoting

Proceed when ready

Dissolving in Solvent

Decontaminate Workspace and Equipment

After experiment

Segregate and Label Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Store Waste in a Designated, Secure Area

After clean-up

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical agents.
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Disposal Plan: Adherence to Regulations
Proper disposal of chemical waste is not only a matter of safety but also of regulatory

compliance. All waste materials contaminated with PF-1163B, including empty containers, used

PPE, and experimental residues, must be treated as hazardous waste.

Key Disposal Steps:

Segregation: Keep PF-1163B waste separate from other laboratory waste streams.

Labeling: Clearly label all waste containers with the contents ("Hazardous Waste: PF-
1163B") and the date of accumulation.

Storage: Store waste in a designated, well-ventilated, and secure area away from

incompatible materials.

Compliance: Dispose of the waste in accordance with all local, regional, national, and

international regulations.[4] Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and to arrange for professional disposal.

By adhering to these guidelines, researchers can confidently and safely work with PF-1163B,

fostering a culture of safety and responsibility in the pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling PF-
1163B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679689#personal-protective-equipment-for-
handling-pf-1163b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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